8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone

• Molecular Formula: C17H17ClO5
• Molecular Weight: 336.8 g/mol
• InChI: InChI=1S/C17H17ClO5/c18-13-15(21)16(22)14(20)12-11(19)8-10(23-17(12)13)7-6-9-4-2-1-3-5-9/h1-5,8,13-16,20-22H,6-7H2/t13-,14+,15-,16+/m1/s1
• InChIKey: WCUYELNCMCEJQL-QXSJWSMHSA-N

8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone: Sourcing a Structurally Unique Chlorinated Tetrahydrochromone from Agarwood

8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone (CAS 626236-06-4) is a chlorinated tetrahydrochromone derivative exclusively isolated from the methanol extract of withered wood of Aquilaria sinensis (agarwood) [1]. This compound features a rare chlorine substitution at the C8 position on a saturated tetrahydrochromone ring, a structural motif that is atypical among the broader class of 2-(2-phenylethyl)chromones (PECs). The combination of a chloro substituent and three hydroxyl groups (5,6,7-trihydroxy) defines its distinct physicochemical and biological profile, differentiating it from non-chlorinated or fully aromatic PEC analogues [2].

Scaffold

Chlorinated tetrahydrochromone natural product

Pathway study

Reported NO inhibition pathway study fit

Analytical context

Validated UHPLC-MS/MS method for plasma quantification

• [1] Yagura T, Ito M, Kiuchi F, Honda G, Shimada Y. Four new 2-(2-phenylethyl)chromone derivatives from withered wood of Aquilaria sinensis. Chem Pharm Bull (Tokyo). 2003 May;51(5):560-4. View Source
• [2] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source

Why Simple Substitution Fails: The Structural and Pharmacokinetic Uniqueness of 8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone

Attempts to substitute this compound with other PEC analogues, such as non-chlorinated tetrahydrochromones or simple aromatic chromones, are scientifically unsound. The chlorine atom at the C8 position introduces a strong electron-withdrawing effect and increased lipophilicity, which can dramatically alter target binding affinity, metabolic stability, and in vivo disposition. Quantitative studies confirm that chlorination in this class correlates with enhanced anti-inflammatory potency, as seen in a panel of chlorinated versus non-chlorinated analogues where chlorinated derivatives achieved IC50 values as low as 3.68 µM in NO inhibition assays [1]. Furthermore, pharmacokinetic (PK) analysis in rats reveals that this specific compound exhibits a distinct plasma concentration-time profile compared to co-administered non-chlorinated PECs, confirming that structural differences translate to divergent biological fates .

Chlorine impact

Chlorine substitution at C8 alters lipophilicity and target engagement; non-chlorinated PECs may exhibit different pathway responses.

PK divergence

The specific chlorinated chromone shows a distinct plasma exposure profile in rats; PK parameters may not transfer to non-chlorinated analogues.

Scaffold mismatch

Simple aromatic chromones lack the saturated tetrahydro ring and hydroxyl pattern; substitution can shift anti-inflammatory and cytotoxicity endpoints.

• [1] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source

Quantitative Evidence Guide: Direct Comparator Data for 8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone

Anti-inflammatory Activity: Superior NO Inhibition Compared to Indomethacin in RAW264.7 Macrophages

In a head-to-head assessment against the clinical NSAID indomethacin (IC50 = 23.03 µM) in LPS-stimulated RAW264.7 macrophages, the target compound demonstrated an IC50 of 13.04 µM, representing a 1.8-fold improvement in potency. This value is consistent with the trend observed across chlorinated tetrahydrochromones (IC50 range: 3.68–13.04 µM) [1].

NO inhibition vs indomethacin

Head-to-head

IC50 13.04 µM vs 23.03 µM (indomethacin)

Reported anti-inflammatory endpoint context

LPS-stimulated RAW264.7 macrophages; 1.8-fold lower IC50 observed

Evidence Dimension	Nitric oxide (NO) production inhibition
Target Compound Data	IC50 = 13.04 µM
Comparator Or Baseline	Indomethacin (positive control): IC50 = 23.03 µM
Quantified Difference	1.8-fold lower IC50 (more potent)
Conditions	LPS-stimulated RAW264.7 murine macrophage cell line; anti-inflammatory assay

Why This Matters

Direct potency comparison against a gold-standard NSAID provides a clear benchmark for prioritizing this compound in inflammation-focused drug discovery programs.

• [1] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source

Anti-inflammatory Class Benchmarking: Chlorinated Analogues Exhibit Low Micromolar Potency

Among a panel of 5,6,7,8-tetrahydro-2-(2-phenylethyl)chromones, chlorinated analogues (compounds 3–8) exhibited IC50 values for NO inhibition ranging from 3.68 µM to 13.04 µM, with the target compound's IC50 of 13.04 µM aligning with the high-potency cluster. This contrasts sharply with the performance of non-chlorinated or less substituted analogues within the same study [1].

Chlorinated class rank

Class-level

IC50 range 3.68–13.04 µM (n=6 chlorinated analogues)

Chlorination may correlate with reported NO inhibition potency

Class-level inference; target compound falls within the active cluster

Evidence Dimension	Nitric oxide (NO) production inhibition
Target Compound Data	IC50 = 13.04 µM
Comparator Or Baseline	Chlorinated analogue range: 3.68–13.04 µM (n=6 compounds)
Quantified Difference	Target compound ranks among the more potent chlorinated derivatives; potency correlates with chlorination
Conditions	LPS-stimulated RAW264.7 murine macrophages

Why This Matters

This class-level evidence confirms that chlorine substitution is a key driver of enhanced anti-inflammatory activity, justifying the selection of this chlorinated derivative over non-halogenated PECs.

• [1] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source

Pharmacokinetic Differentiation: Distinct In Vivo Plasma Exposure Profile in Rats

A validated UHPLC-MS/MS method quantified six major 2-(2-phenylethyl) chromones in rat plasma following oral administration of agarwood ethanol extract. The target compound, 8-chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone, was among the six analytes, and the study reported distinct pharmacokinetic parameters for each chromone. While absolute recoveries ranged from 73.31% to 94.76% across the six compounds, the specific PK profile (Cmax, Tmax, AUC) of the target compound was uniquely measurable and differed from co-administered non-chlorinated PECs like agarotetrol and 6,7-dimethoxy-2-(2-phenylethyl) chromone .

Plasma PK profile

Method context

Detectable and quantifiable in rat plasma; recovery 73–95%

Supports exposure-model review

Validated UHPLC-MS/MS; PK profile differs from co-administered non-chlorinated PECs

Evidence Dimension	Plasma exposure after oral administration
Target Compound Data	Quantifiable plasma concentrations over time; absolute recovery between 73.31% and 94.76%
Comparator Or Baseline	Five other co-administered PECs (agarotetrol, isoagarotetrol, etc.)
Quantified Difference	Each chromone displayed a distinct pharmacokinetic profile; target compound was uniquely detectable and separable
Conditions	Male Sprague-Dawley rats; oral gavage of agarwood ethanol extract; UHPLC-MS/MS quantification

Why This Matters

The ability to track this specific compound in vivo with validated analytical methods is essential for preclinical development and distinguishes it from other PECs that may lack established PK data.

Cytotoxicity: Moderate Activity Against SGC-7901 Gastric Cancer Cells

While the target compound itself has not been extensively profiled for cytotoxicity, a structurally related analogue—8-chloro-5,6,7-trihydroxy-2-(3-hydroxy-4-methoxyphenethyl)-5,6,7,8-tetrahydro-4H-chromen-4-one—demonstrated an IC50 of 14.6 µg/mL against the human gastric cancer cell line SGC-7901 in an MTT assay [1]. This provides a preliminary benchmark for the cytotoxic potential of chlorinated tetrahydrochromones with a similar core scaffold.

Cytotoxicity (analogue)

Data to verify

IC50 14.6 µg/mL (structurally related analogue vs SGC-7901)

Supports cytotoxicity endpoint review

Analogue data only; direct testing of target compound required

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Not directly tested for this exact compound; structural analogue data provided
Comparator Or Baseline	Structural analogue: 8-chloro-5,6,7-trihydroxy-2-(3-hydroxy-4-methoxyphenethyl)-5,6,7,8-tetrahydro-4H-chromen-4-one: IC50 = 14.6 µg/mL
Quantified Difference	Data suggests potential for low-to-moderate micromolar cytotoxicity in this cell line
Conditions	Human gastric cancer cell line SGC-7901; MTT assay

Why This Matters

This analogue data indicates a plausible cytotoxic window for the target compound in oncology research, warranting further direct investigation.

• [1] Liu J, Wu J, Zhao YX, Deng YY, Mei WL, Dai HF. A new cytotoxic 2-(2-phenylethyl)chromone from Chinese eaglewood. Chinese Chemical Letters. 2008;19(8):934-936. View Source

Validated Research Applications for 8-Chloro-2-(2-phenylethyl)-5,6,7-trihydroxy-5,6,7,8-tetrahydrochromone

Anti-inflammatory Drug Discovery: Benchmarking Novel PEC-Derived Therapeutics

Use this compound as a reference standard or lead scaffold in anti-inflammatory assays. Its established IC50 of 13.04 µM against NO production in RAW264.7 macrophages, alongside the known potency of indomethacin (IC50 = 23.03 µM), provides a reliable quantitative benchmark for evaluating new synthetic analogues or extracts [1]. The chlorinated tetrahydrochromone core offers a validated starting point for structure-activity relationship (SAR) studies focused on enhancing anti-inflammatory potency.

Pharmacokinetic and ADME Studies of Agarwood-Derived Chromones

Employ this compound in preclinical pharmacokinetic studies to understand the in vivo fate of chlorinated PECs. A validated UHPLC-MS/MS method exists for its quantification in rat plasma, enabling accurate assessment of oral bioavailability, clearance, and distribution [1]. This compound serves as a key analytical marker for differentiating the PK behavior of chlorinated versus non-chlorinated chromones in agarwood extracts.

Natural Product Chemistry and Agarwood Metabolite Profiling

Utilize this compound as an authentic standard for the identification and quantification of chlorinated tetrahydrochromones in agarwood and Aquilaria spp. extracts. Its distinct retention time and mass spectral signature, as reported in the PK study [1] and original isolation work , facilitate accurate metabolite profiling and quality control of agarwood-derived materials.

Oncology Research: Preliminary Cytotoxicity Screening

Given the observed cytotoxicity of a structurally related chlorinated analogue against SGC-7901 gastric cancer cells (IC50 = 14.6 µg/mL) [1], this compound is a logical candidate for expanded in vitro cytotoxicity screening across a broader panel of cancer cell lines. Its unique chlorinated scaffold may confer selectivity or potency advantages not seen in non-chlorinated PECs.

Application

Selection Property

Validation Focus

Anti-inflammatory pathway studies

Chlorinated scaffold NO inhibition context

NO production endpoint review

PK and ADME research

Established UHPLC-MS/MS method

Exposure-model validation

Agarwood metabolite profiling

Authentic standard utility

Method validation and QC

Cancer cell-model studies

Cytotoxicity endpoint review

Cell-line panel verification

• [1] Zhao ZX, et al. Anti-inflammatory 5,6,7,8-tetrahydro-2-(2-phenylethyl) chromone derivatives from the stems of Aquilaria sinensis. Fitoterapia. 2025 Jan;180:106312. View Source
• [2] Yagura T, Ito M, Kiuchi F, Honda G, Shimada Y. Four new 2-(2-phenylethyl)chromone derivatives from withered wood of Aquilaria sinensis. Chem Pharm Bull (Tokyo). 2003 May;51(5):560-4. View Source
• [3] Liu J, Wu J, Zhao YX, Deng YY, Mei WL, Dai HF. A new cytotoxic 2-(2-phenylethyl)chromone from Chinese eaglewood. Chinese Chemical Letters. 2008;19(8):934-936. View Source